Cas no 51449-78-6 (5-(2,6-dichlorobenzyl)-2h-tetrazole)

• Product Name: 5-(2,6-dichlorobenzyl)-2h-tetrazole
• CAS No: 51449-78-6
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• MDL: MFCD00798114
• CID: 1572285
• PubChem ID: 2735973
• Update Time: 2025-11-02

5-(2,6-dichlorobenzyl)-2h-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorobenzyl)-2H-tetrazole
• 5-(2,6-DICHLOROBENZYL)-1H-TETRAZOLE
• NDMAQUNWOYUOGS-UHFFFAOYSA-N
• 51449-78-6
• MFCD00798114
• AKOS009157415
• BRD-K57898611-001-01-3
• PS-4971
• 5-[(2,6-dichlorophenyl)methyl]-2H-tetrazole
• 5-[(2,6-dichlorophenyl)methyl]-1H-1,2,3,4-tetrazole
• SCHEMBL4097048
• 5-(2,6-dichlorophenylmethyl)tetrazole
• 5-(2,6-dichlorobenzyl)-2h-tetrazole

• MDL： MFCD00798114
• Inchi： 1S/C8H6Cl2N4/c9-6-2-1-3-7(10)5(6)4-8-11-13-14-12-8/h1-3H,4H2,(H,11,12,13,14)
• InChI Key： NDMAQUNWOYUOGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1N=NNN=1)Cl

Computed Properties

• Exact Mass: 227.9969516g/mol
• Monoisotopic Mass: 227.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.5Ų

5-(2,6-dichlorobenzyl)-2h-tetrazole Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,6-dichlorobenzyl)-2h-tetrazole

5-(2,6-Dichlorobenzyl)-2H-Tetrazole: A Versatile Chemical Compound for Modern Applications

5-(2,6-dichlorobenzyl)-2h-tetrazole (CAS No. 51449-78-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This tetrazole derivative features a unique molecular structure combining a dichlorobenzyl group with a tetrazole ring, making it valuable for various industrial and research applications.

The compound's molecular formula is C₈H₆Cl₂N₄, with a molecular weight of 229.07 g/mol. Its distinctive chemical structure contributes to several interesting properties, including thermal stability and the ability to form coordination complexes. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids in drug design, a topic currently trending in medicinal chemistry discussions.

In pharmaceutical applications, 5-(2,6-dichlorobenzyl)-2h-tetrazole serves as a key intermediate in synthesizing various active pharmaceutical ingredients (APIs). Its tetrazole moiety is particularly valuable in creating compounds with improved metabolic stability and bioavailability. Recent studies published in the Journal of Medicinal Chemistry highlight its growing importance in developing angiotensin II receptor antagonists, a class of drugs used to treat hypertension.

The material science field has also shown increasing interest in this compound. Its ability to act as a ligand in coordination chemistry makes it useful for creating novel metal-organic frameworks (MOFs). These porous materials have potential applications in gas storage, separation technologies, and catalysis - areas that align with current global focuses on clean energy solutions and sustainable chemistry.

From a synthetic chemistry perspective, 51449-78-6 presents interesting challenges and opportunities. The compound can be prepared through [1,3]-dipolar cycloaddition reactions between nitriles and azides, a method that has seen significant optimization in recent years. Researchers are particularly interested in developing more green chemistry approaches to its synthesis, responding to the growing demand for environmentally friendly production methods.

Analytical characterization of 5-(2,6-dichlorobenzyl)-2h-tetrazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound shows characteristic signals in ¹H NMR (δ 7.35-7.45 ppm for aromatic protons) and ¹³C NMR (δ 120-140 ppm for aromatic carbons), which are valuable for quality control in industrial applications.

In terms of market dynamics, the demand for tetrazole derivatives has been steadily increasing, driven by their expanding applications in pharmaceuticals and advanced materials. Market analysts project a compound annual growth rate (CAGR) of 5-7% for this chemical class through 2028. This growth aligns with broader trends in specialty chemicals and fine chemical intermediates markets.

Handling and storage of 51449-78-6 require standard laboratory precautions. The compound should be stored in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical.

Future research directions for 5-(2,6-dichlorobenzyl)-2h-tetrazole may explore its potential in emerging fields such as click chemistry applications or as a building block for covalent organic frameworks (COFs). These applications are particularly relevant to current scientific priorities in nanotechnology and advanced materials development.

For researchers and industrial users seeking high-quality 5-(2,6-dichlorobenzyl)-2h-tetrazole, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound is typically available in research quantities from specialty chemical providers, with purity grades ranging from 95% to 99%.

The unique properties of 51449-78-6 continue to make it a compound of interest across multiple scientific disciplines. As research into heterocyclic compounds advances, and as pharmaceutical and material science applications evolve, this tetrazole derivative is likely to maintain its position as a valuable tool for chemical innovation and discovery.